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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals conducting data
collection in conflict zones where Al-Qaeda in the Islamic Maghreb (AQIM) and its affiliates are
active. The guide addresses specific challenges related to security, data integrity, and
methodology.

Troubleshooting Guides & FAQs

This section is formatted in a question-and-answer style to directly address potential issues
encountered during research.

Section 1: Personnel Safety and Security

Q1: What are the primary security threats to our research team in a region with an AQIM
presence?

A: Teams face substantial risks, including kidnapping for ransom, direct attacks, and being
caught in crossfire. AQIM and affiliated groups often exploit vast, ungoverned spaces and
porous borders to operate.[1][2] Unlike conventional conflict actors, these groups may not
distinguish between researchers and other Westerners, viewing them as targets for political or
financial gain.[1] Road travel is particularly dangerous due to the use of improvised explosive
devices (IEDs) and the potential for ambushes.[3]
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Q2: Our team needs to conduct in-person interviews. How can we mitigate the risk of
kidnapping or attack?

A: Risk mitigation is critical and involves a multi-layered approach:

o Low Profile: Avoid displaying overt signs of affiliation with Western organizations or
governments. Use unmarked vehicles and dress in a culturally appropriate and
inconspicuous manner.

o Unpredictability: Vary routes and schedules daily to avoid establishing a predictable pattern.

[4]

o Local Partnerships: Work with trusted local organizations or individuals who have a deep
understanding of the local security dynamics and can help negotiate access.

o Communication Protocols: Establish robust communication plans, including regular check-
ins and emergency signals. Satellite phones or other devices that do not depend on local
infrastructure are essential.

o Go-Bag: Every team member should have a "go-bag" with essential supplies in case of a
sudden evacuation.

o Contingency Planning: Have pre-planned and tested evacuation routes and medical
emergency plans.

Q3: Is it possible to gain acceptance from local communities where AQIM is active?

A: Gaining local acceptance is crucial for safety and data quality. AQIM often embeds itself
within local communities by exploiting grievances and providing basic services or protection. To
build trust, researchers should:

o Be Transparent: Clearly communicate the research objectives and ensure the community
understands the purpose and potential benefits of the data collection.

e Engage Local Leaders: Work through respected community elders and leaders to gain entry
and acceptance.
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» Demonstrate Neutrality: Your research must be, and be perceived as, impartial and
independent of any political, governmental, or military agenda.

» Hire Locally: Employing local staff for roles like translators and guides can help build rapport
and provide valuable contextual insights.

Section 2: Data Integrity and Quality

Q4: How can we ensure the quality and validity of our data when access is restricted and
populations are fearful?

A: Data quality in conflict zones is a significant challenge. Fear, displacement, and suspicion
can lead to response biases. Strategies to ensure data quality include:

» Mixed-Methods Approach: Combine quantitative surveys with qualitative methods like key
informant interviews or focus groups to triangulate and validate findings.

 Remote Data Collection: When physical access is impossible, use remote methods like
mobile phone surveys (SMS or calls), social media analysis, or satellite imagery analysis.

e Rigorous Training: Local enumerators must be thoroughly trained on ethical conduct,
maintaining neutrality, ensuring privacy, and minimizing interviewer effects.

» Data Validation Rules: Implement validation checks at the point of data entry to minimize
errors. This includes format verification and checks for inconsistencies.

e Regular Audits: Conduct periodic data quality audits to scan for anomalies and validate
accuracy.

Q5: We are conducting a longitudinal public health study, but population displacement is high.
How do we handle participant attrition?

A: High attrition is a major issue in conflict zones. While it can't be eliminated, it can be
managed by:

» Building Rapport: A strong initial connection with participants can motivate them to stay
engaged.
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e Multiple Contact Methods: Collect multiple points of contact (e.g., phone numbers of
relatives) at the outset.

e Community Tracking: Work with community leaders or local partners who may be aware of
where displaced families have moved.

 Statistical Adjustment: Use statistical techniques to model and account for attrition bias in
your final analysis. Acknowledge the limitations clearly in your findings.

Quantitative Data Summary

Collecting precise data on attacks specifically against researchers is difficult. However, data on
attacks against aid workers, who often operate in the same environments, serve as a critical
proxy for the risks involved.

Table 1: Major Attacks on Aid Workers (2014-2023)

Year Number of Attacks = Workers Killed Workers
Kidnapped

2014 194 130 121
2015 166 111 71

2016 162 109 89

2017 234 140 73

2018 279 131 132
2019 288 125 123
2020 315 117 128
2021 273 141 127
2022 443 119 195
2023 611 296 98
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Source: Adapted from the Aid Worker Security Database. Data is verified up to December 31,
2023. Note that these are global figures, with the Sahel region being one of the most
dangerous contexts.

Methodological Protocols
Protocol 1: Field-Based Survey in a High-Risk Area

This protocol outlines a methodology for conducting household surveys in areas with a known
presence of non-state armed groups.

¢ Pre-Deployment (4-6 weeks prior):
o Conduct a comprehensive Threat and Vulnerability Analysis of the specific research area.

o Establish contact with local partners and community leaders to assess feasibility and gain
initial consent.

o Develop detailed security, communication, and medical evacuation plans.
o Recruit and begin vetting local field staff. Ensure gender balance on teams.

o Submit research protocols for ethical review, paying special attention to informed consent
in a coercive environment.

o Deployment & Acclimatization (First 7 days in-country):
o Conduct an in-person, intensive training for the full research team covering:

Research ethics and informed consent.

Survey instrument and data collection technology (e.g., tablets with encrypted storage).

Security protocols, including actions on encountering roadblocks or direct threats.

First aid and trauma care.

o Meet with community leaders again to finalize access plans and present the team.
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o Test all communication equipment (satellite phones, GPS trackers).

o Data Collection Phase (Daily Protocol):

[e]

Morning Briefing: Review the day's security situation, planned routes, and communication
schedule.

o Team Composition: Teams should consist of at least two people, ideally including both
male and female enumerators.

o Informed Consent: Obtain and document informed consent before every interview.
Emphasize that participation is voluntary and can be withdrawn at any time without
consequence.

o Data Security: Sync data to a secure, encrypted cloud server at the end of each day. Do
not leave data on local devices overnight.

o Debriefing: Conduct an end-of-day debrief to discuss any challenges, security incidents, or
data quality issues.

o Post-Data Collection:
o Securely store all identifiable data and anonymize datasets for analysis.

o Share preliminary, non-sensitive findings with the community leaders as a form of
reciprocity.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to data collection in
these challenging environments.
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Caption: Pre-deployment risk assessment and decision workflow.
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Caption: Interconnected challenges and mitigation strategies.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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